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Compound of Interest

Compound Name: Vps34-IN-4

Cat. No.: B560415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Vps34-IN-4 is a potent and selective inhibitor of the vacuolar protein sorting 34 (Vps34), a

class III phosphoinositide 3-kinase (PI3K) that plays a critical role in the initiation of autophagy.

Accurate preparation of a Vps34-IN-4 stock solution is crucial for reliable and reproducible

experimental results in cell biology and drug discovery. This document provides a detailed

protocol for the preparation, storage, and handling of Vps34-IN-4 stock solutions using

dimethyl sulfoxide (DMSO) as the solvent.

Introduction
Vps34-IN-4 is a small molecule inhibitor that specifically targets Vps34, distinguishing it from

other PI3K family members. Its primary mechanism of action involves the inhibition of

phosphatidylinositol 3-phosphate (PI3P) production, a key step in the formation of

autophagosomes. This makes Vps34-IN-4 an invaluable tool for studying the intricate

processes of autophagy and its role in various physiological and pathological conditions,

including cancer and neurodegenerative diseases. Proper solubilization and storage of this

compound are essential to maintain its stability and activity.
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A summary of the key quantitative data for Vps34-IN-4 is presented in the table below for easy

reference.

Parameter Value Reference

Molecular Weight 391.47 g/mol [1]

Appearance Crystalline solid [2]

Solubility in DMSO ≥ 35 mg/mL [2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][3]

Vps34 Signaling Pathway
Vps34 is a central component of the autophagy signaling pathway. The diagram below

illustrates the role of Vps34 in the formation of autophagosomes and the point of inhibition by

Vps34-IN-4.
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Caption: Vps34 signaling pathway and inhibition by Vps34-IN-4.

Experimental Protocol: Preparation of a 10 mM
Vps34-IN-4 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Vps34-IN-4 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the mass of the

compound and the volume of the solvent accordingly.
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Materials
Vps34-IN-4 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure
Preparation: Work in a clean, designated area. Ensure all equipment is clean and dry. It is

recommended to handle Vps34-IN-4 in a chemical fume hood.

Weighing: Carefully weigh out the desired amount of Vps34-IN-4 powder using an analytical

balance. For a 10 mM stock solution, you will need 3.91 mg of Vps34-IN-4 for every 1 mL of

DMSO.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass = 10 mM * 1 mL * 391.47 g/mol / 1000 = 3.9147

mg

Solubilization: Add the appropriate volume of fresh, high-purity DMSO to the vial containing

the Vps34-IN-4 powder.

Mixing: Vortex the solution gently until the Vps34-IN-4 is completely dissolved. Visually

inspect the solution to ensure there are no visible particles. If necessary, brief sonication in a

water bath can aid dissolution.
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Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into smaller, single-use volumes in microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[1]. Protect the vials from light.

Stock Solution Calculation Table
The following table provides pre-calculated volumes of DMSO required to prepare stock

solutions of different concentrations from a given mass of Vps34-IN-4.[1]

Mass of Vps34-IN-4
Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 2.5545 mL 0.5109 mL 0.2554 mL

5 mg 12.7724 mL 2.5545 mL 1.2772 mL

10 mg 25.5447 mL 5.1089 mL 2.5545 mL

Experimental Workflow Diagram
The following diagram outlines the key steps in the preparation of the Vps34-IN-4 stock

solution.
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Caption: Workflow for preparing Vps34-IN-4 stock solution.

Safety and Handling Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety glasses, when handling Vps34-IN-4 and DMSO.
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DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Refer to the Safety Data Sheet (SDS) for Vps34-IN-4 for comprehensive safety information.

Dispose of chemical waste according to your institution's guidelines.

Conclusion
This document provides a comprehensive guide for the preparation of Vps34-IN-4 stock

solutions in DMSO. Adherence to this protocol will help ensure the integrity and activity of the

compound, leading to more accurate and reproducible experimental outcomes in research and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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